Cas no 946663-14-5 (4-(3-Fluorophenoxy)-2-(trifluoromethyl)aniline)

• Product Name: 4-(3-Fluorophenoxy)-2-(trifluoromethyl)aniline
• CAS No: 946663-14-5
• MF: C₁₃H₉F₄NO
• MW: 271.210277318954
• CID: 4721077
• Update Time: 2025-11-07

4-(3-Fluorophenoxy)-2-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(3-FLUOROPHENOXY)-2-(TRIFLUOROMETHYL)ANILINE
• BB 0260201
• 4-(3-Fluorophenoxy)-2-(trifluoromethyl)aniline

• Inchi： 1S/C13H9F4NO/c14-8-2-1-3-9(6-8)19-10-4-5-12(18)11(7-10)13(15,16)17/h1-7H,18H2
• InChI Key： KWGGUBUIGRNPEU-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1N)OC1C=CC=C(C=1)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 297
• Topological Polar Surface Area: 35.2

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Boiling Point: 316.5±42.0 °C at 760 mmHg

4-(3-Fluorophenoxy)-2-(trifluoromethyl)aniline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 4-(3-Fluorophenoxy)-2-(trifluoromethyl)aniline

Comprehensive Overview of 4-(3-Fluorophenoxy)-2-(trifluoromethyl)aniline (CAS No. 946663-14-5) and Its Applications

The compound 4-(3-Fluorophenoxy)-2-(trifluoromethyl)aniline (CAS No. 946663-14-5) is a fluorinated aromatic amine with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethyl group and a 3-fluorophenoxy moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. This article delves into its properties, applications, and relevance in modern scientific research, addressing common queries and trends in the field.

In recent years, the demand for fluorinated compounds like 4-(3-Fluorophenoxy)-2-(trifluoromethyl)aniline has surged due to their enhanced stability, bioavailability, and metabolic resistance. Researchers frequently search for "fluorinated aniline derivatives" or "trifluoromethylated compounds in drug discovery," reflecting the growing interest in this chemical space. The compound's CAS No. 946663-14-5 is often referenced in patents and academic papers, highlighting its importance in developing novel therapeutics.

One of the key applications of 4-(3-Fluorophenoxy)-2-(trifluoromethyl)aniline lies in its role as a building block for small-molecule inhibitors. Its structural features are particularly attractive for targeting enzymes and receptors involved in inflammatory and oncogenic pathways. For instance, the trifluoromethyl group is known to improve lipophilicity, a critical factor in drug design. This aligns with the trending search term "how fluorination enhances drug potency," a topic widely discussed in medicinal chemistry forums.

Beyond pharmaceuticals, 4-(3-Fluorophenoxy)-2-(trifluoromethyl)aniline is also explored in material science. Its aromatic and fluorinated components contribute to the development of high-performance polymers and liquid crystals. Searches for "fluorinated aromatic amines in materials" have increased, underscoring the compound's versatility. Its thermal stability and electronic properties make it suitable for advanced applications, such as organic light-emitting diodes (OLEDs) and coatings.

The synthesis of 4-(3-Fluorophenoxy)-2-(trifluoromethyl)aniline typically involves multi-step organic reactions, including nucleophilic aromatic substitution and reduction. Researchers often inquire about "efficient synthesis routes for fluorinated anilines," emphasizing the need for optimized methodologies. Green chemistry principles are increasingly applied to reduce environmental impact, a trend reflected in searches for "sustainable fluorination techniques."

Quality control and analytical characterization of 4-(3-Fluorophenoxy)-2-(trifluoromethyl)aniline are critical for its industrial use. Techniques like HPLC, NMR, and mass spectrometry are employed to ensure purity and consistency. The search term "analytical methods for fluorinated compounds" is common among quality assurance professionals, highlighting the importance of robust testing protocols.

In conclusion, 4-(3-Fluorophenoxy)-2-(trifluoromethyl)aniline (CAS No. 946663-14-5) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its relevance is amplified by ongoing research into fluorinated molecules and sustainable synthesis methods. By addressing popular search queries and industry trends, this article aims to provide a comprehensive and engaging resource for scientists and professionals alike.